Cas no 1361660-59-4 (2,3-Bis(trifluoromethyl)-4-(perchlorophenyl)pyridine)

• Product Name: 2,3-Bis(trifluoromethyl)-4-(perchlorophenyl)pyridine
• CAS No: 1361660-59-4
• MF: C₁₃H₂Cl₅F₆N
• MW: 463.417099475861
• CID: 4969175
• Update Time: 2025-11-06

2,3-Bis(trifluoromethyl)-4-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-(perchlorophenyl)pyridine

• Inchi： 1S/C13H2Cl5F6N/c14-6-4(7(15)9(17)10(18)8(6)16)3-1-2-25-11(13(22,23)24)5(3)12(19,20)21/h1-2H
• InChI Key： UVTXSIXECFGXID-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CN=C(C(F)(F)F)C=1C(F)(F)F)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 462.850456 g/mol
• Monoisotopic Mass: 460.853407 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 12.9
• Molecular Weight: 463.4

Additional information on 2,3-Bis(trifluoromethyl)-4-(perchlorophenyl)pyridine

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-4-(perchlorophenyl)pyridine (CAS No. 1361660-59-4)

The compound 2,3-Bis(trifluoromethyl)-4-(perchlorophenyl)pyridine (CAS No. 1361660-59-4) is a highly specialized chemical entity that has garnered significant attention in advanced material science and pharmaceutical research. With its unique structural features, including trifluoromethyl and perchlorophenyl moieties, this molecule exhibits exceptional stability and reactivity, making it a valuable intermediate in the synthesis of high-performance materials and bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications in organic electronics, catalysis, and drug discovery, aligning with current trends in sustainable chemistry and precision medicine.

One of the most intriguing aspects of 2,3-Bis(trifluoromethyl)-4-(perchlorophenyl)pyridine is its role in the development of fluorinated organic compounds, a class of materials known for their thermal stability and chemical resistance. The presence of trifluoromethyl groups enhances the molecule's lipophilicity, which is critical for applications in pharmaceutical formulations and agrochemicals. Recent studies have highlighted its utility in designing next-generation semiconductors and liquid crystal displays, addressing the growing demand for energy-efficient technologies. This aligns with the global push toward green chemistry and renewable energy solutions, topics frequently searched by professionals in the field.

In the realm of synthetic chemistry, CAS No. 1361660-59-4 serves as a versatile building block for constructing complex molecular architectures. Its perchlorophenyl subunit contributes to electron-withdrawing properties, facilitating reactions such as cross-coupling and nucleophilic substitution. These characteristics are particularly relevant to researchers investigating heterocyclic compounds and polycyclic aromatic systems, which are central to advancements in material science and medicinal chemistry. The compound's compatibility with modern flow chemistry techniques further underscores its relevance in industrial-scale production, a topic of high interest in process optimization discussions.

From an analytical perspective, 2,3-Bis(trifluoromethyl)-4-(perchlorophenyl)pyridine presents unique challenges and opportunities in spectroscopic characterization. The 19F NMR signals of its trifluoromethyl groups provide distinct fingerprints for structural elucidation, while its UV-Vis absorption properties are being explored for sensor applications. These features resonate with the increasing focus on analytical method development and quality control in chemical manufacturing, areas frequently queried in academic and industrial forums.

The environmental and regulatory profile of CAS No. 1361660-59-4 is another area of active investigation. As industries prioritize sustainable synthesis and eco-friendly alternatives, researchers are evaluating the biodegradation pathways and toxicity profiles of fluorinated compounds like this one. This aligns with popular search trends surrounding green solvents and benign by design methodologies, reflecting the chemical community's commitment to responsible innovation.

In conclusion, 2,3-Bis(trifluoromethyl)-4-(perchlorophenyl)pyridine represents a compelling case study in the intersection of structural complexity and functional versatility. Its applications span from cutting-edge electronic materials to life sciences, addressing key challenges in modern chemistry. As research continues to uncover new dimensions of its utility, this compound is poised to remain a focal point in discussions about molecular design and technological advancement, making it a subject of enduring relevance in scientific literature and industry reports.